Cas no 1270417-99-6 (1-(4-Bromo-3-chlorophenyl)-ethylamine)

• Product Name: 1-(4-Bromo-3-chlorophenyl)-ethylamine
• CAS No: 1270417-99-6
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 2185004
• PubChem ID: 83715551
• Update Time: 2025-06-11

1-(4-Bromo-3-chlorophenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-chlorophenyl)ethylamine
• (1S)-1-(4-BROMO-3-CHLOROPHENYL)ETHYLAMINE HCl
• 1-(4-Bromo-3-chlorophenyl)ethanamine
• 1-(4-Bromo-3-chlorophenyl)-ethylamine
• 1-(4-Bromo-3-chloro-phenyl)-ethylamine
• 1-(4-bromo-3-chlorophenyl)ethan-1-amine
• CID 83715551
• (1R)-1-(4-bromo-3-chlorophenyl)ethan-1-amine hydrochloride
• Benzenemethanamine, 4-bromo-3-chloro-α-methyl-

• Inchi： 1S/C8H9BrClN/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3
• InChI Key： VYWSQZUPZFAQCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±25.0 °C(Predicted)
• pka: 8.51±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Bromo-3-chlorophenyl)-ethylamine

1-(4-Bromo-3-chlorophenyl)-ethylamine: An Overview of CAS No. 1270417-99-6

1-(4-Bromo-3-chlorophenyl)-ethylamine (CAS No. 1270417-99-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 4-bromo-3-chlorophenyl substituent and an ethylamine group, exhibits a range of biological activities that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 1-(4-Bromo-3-chlorophenyl)-ethylamine consists of a substituted phenyl ring attached to an ethylamine moiety. The presence of bromine and chlorine atoms imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These features make it an attractive candidate for the development of novel drugs and chemical probes.

Recent studies have highlighted the potential applications of 1-(4-Bromo-3-chlorophenyl)-ethylamine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The bromine and chlorine substituents play a crucial role in modulating the compound's interaction with target receptors, thereby enhancing its efficacy.

In addition to its medicinal applications, 1-(4-Bromo-3-chlorophenyl)-ethylamine has been explored as a key intermediate in the synthesis of agrochemicals. A study in the Pesticide Biochemistry and Physiology journal demonstrated that this compound can be used to synthesize herbicides with improved selectivity and reduced environmental impact. The unique combination of bromine and chlorine atoms allows for the fine-tuning of the herbicide's properties, making it suitable for use in sustainable agricultural practices.

The synthesis of 1-(4-Bromo-3-chlorophenyl)-ethylamine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-bromo-3-chlorobenzaldehyde with ethylamine under appropriate conditions. This method yields high purity products and is widely used in both laboratory and industrial settings. Recent advancements in catalytic methods have further improved the efficiency and yield of this synthesis, making it more accessible for large-scale production.

The physical properties of 1-(4-Bromo-3-chlorophenyl)-ethylamine, such as its melting point, boiling point, and solubility, are critical for its handling and application. The compound is typically a colorless liquid at room temperature, with a characteristic amine odor. Its solubility in common organic solvents makes it easy to handle in various chemical reactions. However, care should be taken to store it under appropriate conditions to maintain its stability and purity.

In terms of safety, while 1-(4-Bromo-3-chlorophenyl)-ethylamine is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and ventilation should be adequate to prevent inhalation or skin contact.

The market demand for 1-(4-Bromo-3-chlorophenyl)-ethylamine has been steadily increasing due to its diverse applications in pharmaceuticals and agrochemicals. Key players in the industry are investing heavily in research and development to discover new derivatives and optimize existing processes. This trend is expected to continue as more studies uncover the potential benefits of this versatile compound.

In conclusion, 1-(4-Bromo-3-chlorophenyl)-ethylamine (CAS No. 1270417-99-6) is a promising compound with a wide range of applications in medicinal chemistry and agrochemicals. Its unique molecular structure provides a foundation for developing novel drugs and chemicals with enhanced properties. As research continues to advance, the future prospects for this compound are bright, making it an important focus area for scientists and industry professionals alike.